Cas no 1421490-65-4 (methyl 3-{3-oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{3-oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate
• CAS No: 1421490-65-4
• MF: C₁₃H₁₇NO₅S₂
• MW: 331.407781362534
• CID: 5406345
• Update Time: 2025-10-30

methyl 3-{3-oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-oxa-9-azabicyclo[3.3.1]non-9-ylsulfonyl)-2-thiophenecarboxylate
• methyl 3-{3-oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate

• Inchi： 1S/C13H17NO5S2/c1-18-13(15)12-11(5-6-20-12)21(16,17)14-9-3-2-4-10(14)8-19-7-9/h5-6,9-10H,2-4,7-8H2,1H3
• InChI Key： GSPSCWHKDUPQFJ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N1C2CCCC1COC2)(=O)=O

Experimental Properties

• Density: 1.395±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.9±60.0 °C(Predicted)
• pka: -8.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-{3-oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate

Professional Introduction to Methyl 3-{3-Oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate (CAS No. 1421490-65-4)

Methyl 3-{3-Oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate, identified by its CAS number 1421490-65-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate bicyclic structure, which includes a thiophene ring fused with a sulfonyl group linked to a unique azabicyclo[3.3.1]nonane core. The presence of these structural motifs not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The< strong>3-Oxa-9-azabicyclo[3.3.1]nonane moiety is particularly noteworthy due to its rigid three-membered nitrogen-containing ring system, which can serve as a privileged scaffold in medicinal chemistry. This structural feature contributes to the compound's potential for binding to biological targets with high specificity and affinity. In recent years, there has been growing interest in the development of molecules based on azabicycloalkanes, as they often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their acyclic counterparts.

One of the most compelling aspects of Methyl 3-{3-Oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate is its< strong>sulfonyl group. Sulfonyl groups are well-known for their ability to enhance binding interactions within biological systems, making them a common feature in many successful drugs. The sulfonyl functionality in this compound is strategically positioned to interact with specific amino acid residues on target proteins, potentially leading to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The< strong>thiophene ring present in the molecule is another key structural element that contributes to its pharmacological potential. Thiophenes are heterocyclic compounds that are widely found in natural products and pharmaceuticals, owing to their ability to modulate various biological pathways. In particular, thiophene derivatives have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of a thiophene ring into Methyl 3-{3-Oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate may enhance its ability to interact with biological targets and exhibit desirable pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the binding modes and interactions of complex molecules like Methyl 3-{3-Oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate with biological targets. These computational tools have been instrumental in identifying potential lead compounds for drug development and optimizing their structures for improved potency and selectivity. By leveraging these technologies, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.

In addition to its potential as a drug candidate, Methyl 3-{3-Oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate may also find applications in materials science and industrial chemistry. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with specialized properties. For instance, derivatives of this compound could be explored as catalysts or intermediates in organic synthesis, contributing to the development of more efficient and sustainable chemical processes.

The synthesis of< strong>Methyl 3-{3-Oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate presents several challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such intricate molecules with high precision and yield. Techniques such as transition metal-catalyzed reactions, asymmetric synthesis, and polymer-assisted synthesis have all played important roles in facilitating the preparation of this compound and its derivatives.

The< strong>CAS number 1421490-65-4 serves as a unique identifier for this compound, allowing researchers to easily reference it in scientific literature and databases. This standardized system ensures that all scientists are referring to the same specific molecule, reducing the potential for confusion or miscommunication in research settings.

In conclusion, Methyl 3-{3-Oxa-9-azabicyclo[3.3.1]nonane-9-sulfonyl}thiophene-2-carboxylate is a promising compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features, including the< strong>azabicyclo[3.3.1]nonane core,< strong>sulfonyl group, and< strong>thiophene ring, make it an attractive candidate for further investigation as a lead compound or building block for new therapeutic agents.